Cas no 1805598-41-7 (2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide)

• Product Name: 2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide
• CAS No: 1805598-41-7
• MF: C₉H₄Br₂F₆
• MW: 385.926482200623
• CID: 4982203
• Update Time: 2025-07-18

2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide

• Inchi： 1S/C9H4Br2F6/c10-3-4-1-2-5(8(12,13)14)7(11)6(4)9(15,16)17/h1-2H,3H2
• InChI Key： OOACOKUAPPTCLQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(CBr)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide

Introduction to 2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide (CAS No. 1805598-41-7)

2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide, identified by its Chemical Abstracts Service (CAS) number CAS No. 1805598-41-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound features a brominated benzyl bromide backbone, augmented with two trifluoromethyl groups at the 2- and 4-positions, which impart unique electronic and steric properties essential for various synthetic applications.

The< strong>trifluoromethyl substituents are particularly noteworthy due to their ability to enhance the metabolic stability and lipophilicity of molecules, making them valuable in drug design. The presence of bromine atoms at the 3-position further extends the compound's utility as a versatile intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, including biologically active heterocycles and polyaromatic systems.

In recent years, the demand for halogenated aromatic compounds has surged, driven by their role in developing novel therapeutics. For instance, 2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide has been employed in synthesizing kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The< strong>bromobenzyl moiety serves as a handle for further functionalization, enabling the creation of diverse pharmacophores with enhanced binding affinity and selectivity.

The< strong>Bromobenzyl bromide moiety itself is a well-established building block in organic synthesis. Its reactivity allows for facile introduction into larger molecular frameworks through nucleophilic substitution or metal-catalyzed coupling reactions. This adaptability has made it indispensable in medicinal chemistry pipelines, where rapid iteration and diversification of molecular libraries are essential for hit identification and optimization.

Recent advancements in flow chemistry have further highlighted the utility of such intermediates. The scalability and precision offered by flow systems allow for the efficient preparation of< strong>2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide on both laboratory and pilot scales. This approach not only improves yield but also minimizes waste, aligning with green chemistry principles. Such innovations are crucial for streamlining synthetic routes in industrial settings where cost efficiency and environmental impact are paramount.

The incorporation of< strong>trifluoromethyl groups into pharmaceutical candidates has been extensively studied due to their pronounced effects on pharmacokinetic properties. These groups typically increase the binding affinity of a drug molecule to its target protein by enhancing hydrophobic interactions. Moreover, they can modulate metabolic pathways, leading to improved bioavailability and prolonged half-life. Consequently, compounds featuring this motif have been successfully commercialized across multiple therapeutic areas.

In agrochemical research, the< strong>Bromobenzyl bromide scaffold is similarly valuable. Its structural features contribute to herbicidal and pesticidal activity by interfering with essential biological processes in pests or weeds. The< strong>trifluoromethyl groups further reinforce these effects by improving the compound's persistence in biological systems. Such attributes make it a promising candidate for developing next-generation crop protection agents.

The synthesis of< strong>2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide typically involves multi-step sequences starting from commercially available precursors like trifluoromethyl-substituted benzenes. Key steps often include halogenation at specific positions followed by bromination or lithiation-bromination sequences to achieve regioselectivity. The use of palladium or nickel catalysts in subsequent cross-coupling steps ensures high functional group tolerance and excellent yields.

The compound's handling requires standard laboratory precautions due to its reactivity as an electrophile. Storage under inert conditions is recommended to prevent degradation from moisture or air exposure. Despite these considerations, its synthetic versatility makes it a cornerstone reagent in modern organic synthesis.

In conclusion, CAS No. 1805598-41-7, corresponding to< strong>2,4-Bis(trifluoromethyl)-3-bromobenzyl bromide, represents a highly functionalized building block with broad applicability across pharmaceuticals and agrochemicals. Its unique structural features—comprising< strong>Bromobenzyl bromide,< strong>Bis(trifluoromethyl), and regioselective halogenation—make it indispensable for constructing complex molecules with desired biological activities.